Cas no 96603-78-0 (Isoxazole,5-(butoxymethyl)-3-methyl-)

• Product Name: Isoxazole,5-(butoxymethyl)-3-methyl-
• CAS No: 96603-78-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 800440
• PubChem ID: 13460558
• Update Time: 2025-04-19

Isoxazole,5-(butoxymethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(butoxymethyl)-3-methyl-
• Isoxazole, 5-(butoxymethyl)-3-methyl- (9CI)
• 96603-78-0
• 5-(butoxymethyl)-3-methylisoxazole
• Isoxazole,5-(butoxymethyl)-3-methyl-(9ci)

• Inchi： 1S/C9H15NO2/c1-3-4-5-11-7-9-6-8(2)10-12-9/h6H,3-5,7H2,1-2H3
• InChI Key： DILIQUQMUBERIA-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C)=NO1)CCCC

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.3Ų